Cas no 1192815-04-5 (6,8-dimethyl-3-Isoquinolinamine)

• Product name: 6,8-dimethyl-3-Isoquinolinamine
• CAS No: 1192815-04-5
• MF: C₁₁H₁₂N₂
• MW: 172.22638
• CID: 1015676
• PubChem ID: 57476609

6,8-dimethyl-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-3-Isoquinolinamine
• 6,8-dimethylisoquinolin-3-amine
• 1192815-04-5
• QQKNHPWFFIATKE-UHFFFAOYSA-N
• SCHEMBL558565
• DTXSID20726831

• MDL： MFCD19689749
• Inchi： InChI=1S/C11H12N2/c1-7-3-8(2)10-6-13-11(12)5-9(10)4-7/h3-6H,1-2H3,(H2,12,13)
• InChI Key： QQKNHPWFFIATKE-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC(=NC=C2C(=C1)C)N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives